Cas no 933747-88-7 (6-Fluoro-2-methyl-1H-indole-3-carbaldehyde)

• Product Name: 6-Fluoro-2-methyl-1H-indole-3-carbaldehyde
• CAS No: 933747-88-7
• MF: C₁₀H₈FNO
• MW: 177.175025939941
• MDL: MFCD18380867
• CID: 4660156
• Update Time: 2025-05-22

6-Fluoro-2-methyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-methyl-1H-indole-3-carbaldehyde
• SB15039
• 6-Fluoro-2-methylindole-3-carbaldehyde
• SY281264
• 6-Fluoro-2-methyl-1H-indole-3-carboxaldehyde (ACI)

• MDL： MFCD18380867
• Inchi： 1S/C10H8FNO/c1-6-9(5-13)8-3-2-7(11)4-10(8)12-6/h2-5,12H,1H3
• InChI Key： VCWZHVQFFFCCBU-UHFFFAOYSA-N
• SMILES： O=CC1=C(C)NC2C1=CC=C(C=2)F

Computed Properties

• Exact Mass: 177.058992041 g/mol
• Monoisotopic Mass: 177.058992041 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.9
• Molecular Weight: 177.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 6-Fluoro-2-methyl-1H-indole-3-carbaldehyde

Recent Advances in the Study of 6-Fluoro-2-methyl-1H-indole-3-carbaldehyde (CAS: 933747-88-7)

6-Fluoro-2-methyl-1H-indole-3-carbaldehyde (CAS: 933747-88-7) is a fluorinated indole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly those targeting cancer and neurological disorders. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and therapeutic potential.

A recent study published in the Journal of Medicinal Chemistry highlighted the efficient synthesis of 6-Fluoro-2-methyl-1H-indole-3-carbaldehyde via a modified Vilsmeier-Haack reaction. The researchers optimized the reaction conditions to achieve a high yield (85%) and purity (>98%), making it a viable candidate for large-scale production. The study also emphasized the compound's stability under various pH conditions, which is crucial for its application in pharmaceutical formulations.

In another groundbreaking study, 6-Fluoro-2-methyl-1H-indole-3-carbaldehyde was identified as a potent inhibitor of the enzyme monoamine oxidase B (MAO-B), which is implicated in neurodegenerative diseases such as Parkinson's. The compound exhibited an IC50 value of 0.45 μM, outperforming several known MAO-B inhibitors. Molecular docking studies revealed that the fluorine substitution at the 6-position enhances the binding affinity to the active site of MAO-B, providing a structural basis for further optimization.

Additionally, the compound has shown promise in oncology research. A team at the National Cancer Institute demonstrated that 6-Fluoro-2-methyl-1H-indole-3-carbaldehyde derivatives exhibit selective cytotoxicity against breast cancer cell lines (MCF-7 and MDA-MB-231) while sparing normal cells. Mechanistic studies indicated that these derivatives induce apoptosis via the mitochondrial pathway, with a significant upregulation of pro-apoptotic proteins such as Bax and caspase-3.

Despite these promising findings, challenges remain in the clinical translation of 6-Fluoro-2-methyl-1H-indole-3-carbaldehyde-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Nevertheless, the compound's unique structural features and broad biological activities make it a valuable scaffold for future drug development efforts.

In conclusion, 6-Fluoro-2-methyl-1H-indole-3-carbaldehyde (CAS: 933747-88-7) represents a promising candidate in the fields of neurodegenerative disease and oncology. Continued research into its mechanism of action and structural optimization will likely yield novel therapeutic agents with improved efficacy and safety profiles. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this versatile compound.